3-(4-Methylphenyl)-3-phenylprop-2-enenitrile

• CAS No.: 22101-21-9
• Molecular Formula: C16H13N
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 3-(4-methylphenyl)-3-phenylprop-2-enenitrile
• InChI: InChI=1S/C16H13N/c1-13-7-9-15(10-8-13)16(11-12-17)14-5-3-2-4-6-14/h2-11H,1H3
• InChI Key: VAUQRRGBYUJIHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=CC#N)C2=CC=CC=C2

Description

3-(4-Methylphenyl)-3-phenylprop-2-enenitrile is a useful research compound. Its molecular formula is C16H13N and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6.5 g (0.114 mol) of KOH in 70 mL of acetonitrile was added dropwise under argon a solution of 4-methylbenzophenone (22.5 g, 0.114 mol) in acetonitrile (45 mL). After the addition was complete, the reaction mixture was heated at reflux overnight. It was then allowed to cool, poured into ice and extracted with dichloromethane. The organic phase was dried and the solvent was removed to afford 30 g of a crude product that was chromatographed on silica gel (hexane-ethyl acetate mixtures of increasing polarity) to give 19.5 g of the desired product (yield: 78%).